3-(3,3-dimethylbutanamido)-N-(p-tolyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(3,3-dimethylbutanoylamino)-N-(4-methylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H24N2O3/c1-14-9-11-15(12-10-14)23-21(26)20-19(24-18(25)13-22(2,3)4)16-7-5-6-8-17(16)27-20/h5-12H,13H2,1-4H3,(H,23,26)(H,24,25)
• InChI Key: RWOLKYMTOWSQKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)CC(C)(C)C
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

3-(3,3-dimethylbutanamido)-N-(p-tolyl)benzofuran-2-carboxamide, also known as Compound 1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzofuran carboxamides and is known for its unique chemical structure and properties.

Scientific Research Applications

Synthesis and Biological Evaluation

A series of new benzofuran carboxamide derivatives were synthesized and evaluated for their antimicrobial, anti-inflammatory, and DPPH radical scavenging activities. These compounds were characterized by NMR, IR, Mass, and X-ray crystallographic techniques, demonstrating the scientific interest in developing new bioactive chemical entities based on the benzofuran carboxamide structure (Lavanya et al., 2017).

Molecular Docking Studies and Spectroscopic Properties

Research into benzofuran-carboxylic acids derivatives included molecular docking analysis, electronic and vibrational properties investigation using DFT/B3LYP/6-311++G(d,p) level of theory, and analysis of their biological activities against cancer and microbial diseases. This study highlights the importance of structural optimization and molecular docking in understanding the reactivity and potential therapeutic applications of benzofuran derivatives (Sagaama et al., 2020).

Antiviral Activity

The antiviral activity of certain thiazole C-nucleosides, including benzofuran derivatives, was tested against various viruses, showing that compounds with benzofuran structures can have significant antiviral properties. This research underscores the potential of benzofuran carboxamide derivatives in developing antiviral drugs (Srivastava et al., 1977).

Safety Testing and Metabolic Profiling

Metabolites in Safety Testing (MIST) studies on a glucokinase activator related to benzofuran carboxamide derivatives provided insights into metabolic profiling and safety assessment, emphasizing the importance of understanding the metabolic pathways and potential safety concerns in the early clinical development of new therapeutics (Sharma et al., 2014).